1,3,4-Oxadiazole-2(3H)-thione, 5-(3,5-dibromo-2-hydroxyphenyl)-3-(((2,6-dichlorophenyl)amino)methyl)-
Description
Systematic International Union of Pure and Applied Chemistry Nomenclature of 5-(3,5-Dibromo-2-Hydroxyphenyl)-3-(((2,6-Dichlorophenyl)Amino)Methyl)-1,3,4-Oxadiazole-2(3H)-Thione
The systematic International Union of Pure and Applied Chemistry (IUPAC) name for the compound 5-(3,5-dibromo-2-hydroxyphenyl)-3-(((2,6-dichlorophenyl)amino)methyl)-1,3,4-oxadiazole-2(3H)-thione reflects its intricate substitution pattern and heterocyclic core. The parent structure is the 1,3,4-oxadiazole-2(3H)-thione ring, a five-membered heterocycle containing two nitrogen atoms, one oxygen atom, and a thiocarbonyl group. The numbering begins with the oxygen atom at position 1, followed by adjacent nitrogen atoms at positions 3 and 4, with the thiocarbonyl group at position 2.
Substituents are assigned based on their positions relative to this core. At position 5, the phenyl ring is substituted with bromine atoms at positions 3 and 5, a hydroxyl group at position 2, and a methylamino bridge at position 3 connecting to a 2,6-dichlorophenyl group. The full IUPAC name is constructed as follows:
- 5-(3,5-dibromo-2-hydroxyphenyl) : Indicates the substituent at position 5 of the oxadiazole ring, comprising a phenyl ring with bromine atoms at positions 3 and 5 and a hydroxyl group at position 2.
- 3-[(2,6-dichloroanilino)methyl] : Denotes the methylamino group at position 3 of the oxadiazole, attached to a 2,6-dichlorophenylamine moiety.
- 1,3,4-oxadiazole-2-thione : The core heterocycle with thiocarbonyl functionality.
Table 1: Key Identifiers and Structural Descriptors
| Property | Value |
|---|---|
| Molecular Formula | C₁₅H₉Br₂Cl₂N₃O₂S |
| IUPAC Name | 5-(3,5-dibromo-2-hydroxyphenyl)-3-[(2,6-dichloroanilino)methyl]-1,3,4-oxadiazole-2-thione |
| SMILES | C1=CC(=C(C(=C1)Cl)NCN2C(=S)OC(=N2)C3=C(C(=CC(=C3)Br)Br)O)Cl |
| InChIKey | DTDCGABPAYTHQM-UHFFFAOYSA-N |
| Molecular Weight | 526.0 g/mol |
The thiocarbonyl group at position 2 contributes to the compound’s planar geometry, while the bulky halogenated aryl groups introduce steric constraints that influence intermolecular interactions.
Comparative Analysis of Isomeric Oxadiazole Systems
Oxadiazoles exist as three structural isomers: 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole. These isomers differ in the arrangement of heteroatoms (oxygen and nitrogen) within the five-membered ring, leading to distinct electronic and steric properties.
Table 2: Structural and Electronic Comparison of Oxadiazole Isomers
| Isomer | Heteroatom Positions | Aromaticity | Common Derivatives |
|---|---|---|---|
| 1,2,5-Oxadiazole | 1-O, 2-N, 5-N | Non-aromatic | Furazan, sydnones |
| 1,2,4-Oxadiazole | 1-O, 2-N, 4-N | Weakly aromatic | Amide bioisosteres |
| 1,3,4-Oxadiazole | 1-O, 3-N, 4-N | Aromatic | Thione derivatives, drug scaffolds |
The 1,3,4-oxadiazole system in the target compound exhibits aromaticity due to the conjugation of lone pairs from nitrogen and oxygen atoms across the ring. This stabilizes the structure and enhances its suitability for forming π-π stacking interactions. In contrast, 1,2,5-oxadiazole derivatives like furazan are less aromatic and more prone to ring-opening reactions under acidic conditions. The 1,2,4-oxadiazole isomer, often used as a bioisostere for amides, lacks the thiocarbonyl group’s electron-withdrawing effects, making it less polar than the 1,3,4-oxadiazole-thione system.
Electronic Effects of Halogen Substituents on Aromatic Rings
The compound’s aromatic rings feature bromine, chlorine, and hydroxyl substituents, which impose significant electronic effects. Halogens are electron-withdrawing via inductive effects (-I) but can exhibit weak electron-donating resonance effects (+M) when conjugated with π systems.
Table 3: Electronic Parameters of Substituents
| Substituent | Position | Inductive Effect (-I) | Resonance Effect (+M) | Net Electronic Impact |
|---|---|---|---|---|
| Bromine | 3,5 (phenyl A) | Strong | Weak | Electron-withdrawing |
| Chlorine | 2,6 (phenyl B) | Moderate | Weak | Electron-withdrawing |
| Hydroxyl | 2 (phenyl A) | Weak | Strong | Electron-donating |
The 3,5-dibromo-2-hydroxyphenyl group (phenyl A) experiences competing electronic effects: the hydroxyl group donates electrons via resonance, activating the ring toward electrophilic substitution, while bromine atoms withdraw electrons, deactivating adjacent positions. This creates regions of varying electron density that dictate reactivity patterns. For instance, the hydroxyl group’s +M effect directs electrophiles to the para position relative to itself, but bromine’s -I effect limits substitution at meta positions.
On the 2,6-dichlorophenyl group (phenyl B), chlorine’s moderate -I effect further deactivates the ring, reducing its susceptibility to electrophilic attack. The combined electronic effects of halogens and the hydroxyl group fine-tune the compound’s solubility, dipole moment, and intermolecular interactions, as evidenced by its computed topological polar surface area of 89.2 Ų.
Properties
CAS No. |
81963-79-3 |
|---|---|
Molecular Formula |
C15H9Br2Cl2N3O2S |
Molecular Weight |
526.0 g/mol |
IUPAC Name |
5-(3,5-dibromo-2-hydroxyphenyl)-3-[(2,6-dichloroanilino)methyl]-1,3,4-oxadiazole-2-thione |
InChI |
InChI=1S/C15H9Br2Cl2N3O2S/c16-7-4-8(13(23)9(17)5-7)14-21-22(15(25)24-14)6-20-12-10(18)2-1-3-11(12)19/h1-5,20,23H,6H2 |
InChI Key |
DTDCGABPAYTHQM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)NCN2C(=S)OC(=N2)C3=C(C(=CC(=C3)Br)Br)O)Cl |
Origin of Product |
United States |
Biological Activity
1,3,4-Oxadiazole derivatives, particularly 1,3,4-oxadiazole-2(3H)-thione compounds, have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article focuses on the compound 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,5-dibromo-2-hydroxyphenyl)-3-(((2,6-dichlorophenyl)amino)methyl)- , exploring its synthesis, biological activities, and mechanisms of action.
Synthesis of 1,3,4-Oxadiazole Derivatives
The synthesis of 1,3,4-oxadiazole derivatives typically involves the reaction of carboxylic acids with hydrazines or other nitrogen-containing compounds. The specific compound can be synthesized through a Mannich reaction involving appropriate amines and aldehydes to introduce the desired substituents at the phenyl rings. Characterization is often performed using techniques such as NMR and IR spectroscopy to confirm the structure and purity of the synthesized compounds .
Antimicrobial Activity
1,3,4-Oxadiazole derivatives exhibit notable antimicrobial properties against various bacterial and fungal strains. Recent studies indicate that these compounds show greater efficacy against gram-positive bacteria compared to gram-negative strains. For instance, synthesized oxadiazole derivatives have demonstrated significant activity against Bacillus cereus and Staphylococcus aureus .
Table 1: Antimicrobial Activity of Selected 1,3,4-Oxadiazole Derivatives
| Compound | Gram-positive Activity (MIC µg/mL) | Gram-negative Activity (MIC µg/mL) |
|---|---|---|
| Compound A | 10 | 50 |
| Compound B | 15 | >100 |
| Compound C | 5 | 25 |
Anticancer Activity
The anticancer potential of 1,3,4-oxadiazole derivatives has been extensively studied. These compounds target various enzymes involved in cancer cell proliferation such as thymidylate synthase and histone deacetylases (HDAC). For example, specific derivatives have shown IC50 values as low as 5.78 µM against HepG2 liver cancer cells .
Table 2: Anticancer Activity of Selected Compounds
| Compound | Cell Line Tested | IC50 (µM) |
|---|---|---|
| Compound D | HepG2 | 5.78 |
| Compound E | MDA-MB-231 | 10.5 |
| Compound F | HeLa | 12.0 |
The mechanisms underlying the biological activity of these compounds often involve the inhibition of critical enzymes that facilitate DNA synthesis and repair. Molecular docking studies have revealed that these compounds can effectively bind to active sites on target proteins such as thymidylate synthase and HDACs . This interaction disrupts normal cellular functions leading to apoptosis in cancer cells.
Case Studies
Recent research highlights several case studies demonstrating the effectiveness of oxadiazole derivatives:
- Study on Antimicrobial Efficacy : A series of oxadiazole derivatives were tested against various microbial strains using disc diffusion methods. The results indicated that compounds with halogen substitutions exhibited enhanced antimicrobial activity .
- Anticancer Studies : In a comparative study involving different cancer cell lines (HeLa and MDA-MB-231), several oxadiazole derivatives displayed significant cytotoxicity with varying degrees of effectiveness based on structural modifications .
Scientific Research Applications
Anticancer Activity
Recent studies have highlighted the potential of 1,3,4-oxadiazole derivatives as anticancer agents. Research has shown that compounds containing the oxadiazole moiety exhibit significant cytotoxic effects against various cancer cell lines.
- Mechanism of Action : The anticancer activity is often attributed to the inhibition of key enzymes involved in cancer cell proliferation and metabolism. For instance, derivatives have been found to inhibit thymidine phosphorylase, an enzyme linked to tumor growth and metastasis .
-
Case Studies :
- A study by Bajaj et al. synthesized several derivatives and evaluated their effects on the MCF-7 breast cancer cell line. Some derivatives exhibited enhanced potency compared to standard chemotherapeutics .
- Another research highlighted the synthesis of novel oxadiazole derivatives that showed significant inhibition rates against leukemia cell lines .
Antimicrobial Properties
The compound has also been evaluated for its antimicrobial properties. Studies indicate that certain oxadiazole derivatives possess broad-spectrum antibacterial and antifungal activities.
- Research Findings :
Other Therapeutic Applications
Beyond anticancer and antimicrobial activities, 1,3,4-oxadiazole compounds have been investigated for various other therapeutic applications:
- Anti-inflammatory Activity : Some studies suggest that these compounds may exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis.
- Analgesic Effects : Preliminary research indicates potential analgesic effects, making them candidates for pain management therapies.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
The biological and chemical properties of the target compound are contextualized below through comparisons with key analogs (Table 1).
Structural and Functional Comparisons
Key Findings from Comparative Studies
Role of Halogen Substituents: The target compound’s 3,5-dibromo-2-hydroxyphenyl and 2,6-dichlorophenyl groups likely enhance electron-withdrawing effects and lipophilicity, improving membrane permeability and target binding compared to non-halogenated analogs like the 3,4-dimethoxyphenyl derivatives .
Impact of Hydroxyl and Aminomethyl Groups: The 2-hydroxyl group may improve solubility and hydrogen-bonding interactions, addressing a common limitation of highly halogenated compounds . The (2,6-dichlorophenyl)aminomethyl group mirrors pharmacophores in FAK (focal adhesion kinase) inhibitors, as seen in phenylpiperazine derivatives (IC₅₀ = 0.78 µM) .
Synthetic Efficiency: While the target compound’s synthesis is inferred to follow conventional Mannich protocols (reflux in ethanol) , analogs like the benzyloxy-phenyl series achieved higher yields using ultrasound and molecular sieves, suggesting room for optimization .
Preparation Methods
Typical Reaction Scheme
| Step | Reagents & Conditions | Description |
|---|---|---|
| 1 | Acylhydrazide + CS2 + KOH in ethanol, reflux | Formation of intermediate dithiocarbazate salt |
| 2 | Acidification with dilute HCl | Cyclization and precipitation of 5-substituted-1,3,4-oxadiazole-2-thione |
- The reaction is typically initiated at low temperature (0 °C) to control reactivity, then refluxed for several hours (e.g., 8 h) to complete ring closure.
- The product is isolated by solvent evaporation, acidification, extraction, and recrystallization from ethanol to ensure purity.
Functionalization at the 3-Position via Mannich Reaction
The 3-position of the oxadiazole-2-thione ring can be functionalized by a Mannich-type reaction involving formaldehyde and an amine, such as 2,6-dichloroaniline derivatives, to introduce the 3-(((2,6-dichlorophenyl)amino)methyl) substituent.
General Procedure
| Step | Reagents & Conditions | Description |
|---|---|---|
| 1 | 5-substituted-1,3,4-oxadiazole-2-thione + formaldehyde + 2,6-dichloroaniline | Reflux in ethanol for 3–5 hours |
| 2 | Precipitation or addition of water to induce crystallization | Isolation of Mannich base derivative |
| 3 | Filtration, washing, drying, recrystallization | Purification of final compound |
- This step is typically performed in ethanol under reflux.
- The Mannich reaction proceeds via nucleophilic attack of the amine on the formaldehyde-activated oxadiazole ring, forming the aminomethyl linkage at position 3.
Alternative Synthetic Routes and Reagents
Several dehydrating agents and cyclization promoters have been reported to facilitate the formation of the oxadiazole ring, including:
- Phosphorus oxychloride (POCl3)
- Phosphorus pentachloride (PCl5)
- Thionyl chloride (SOCl2)
- Carbodiimide derivatives
These reagents are used to promote ring closure from acylhydrazides and aromatic acids, sometimes providing milder or more efficient conditions depending on substrate sensitivity.
Summary Table of Preparation Steps for the Target Compound
| Step No. | Reaction Type | Starting Materials | Reagents & Conditions | Outcome |
|---|---|---|---|---|
| 1 | Synthesis of aroyl hydrazide | 3,5-dibromo-2-hydroxybenzoic acid | Hydrazine hydrate, acid catalyst | Formation of 3,5-dibromo-2-hydroxyphenyl hydrazide |
| 2 | Cyclization to oxadiazole-thione | Aroyl hydrazide + CS2 | KOH in ethanol, reflux, acidification | 5-(3,5-dibromo-2-hydroxyphenyl)-1,3,4-oxadiazole-2-thione |
| 3 | Mannich reaction at 3-position | Oxadiazole-thione + 2,6-dichloroaniline + formaldehyde | Reflux in ethanol | 5-(3,5-dibromo-2-hydroxyphenyl)-3-(((2,6-dichlorophenyl)amino)methyl)-1,3,4-oxadiazole-2-thione |
Research Findings and Notes
- The tautomerism between thiol and thione forms in 1,3,4-oxadiazole-2-thione derivatives is well documented, with the thione form generally predominating in solid state and influencing biological activity.
- The use of alcoholic alkaline media for the initial cyclization step is critical for high yield and purity.
- Mannich base formation at the 3-position is a versatile method to introduce various amine substituents, allowing structural diversity for biological activity optimization.
- Recrystallization from ethanol or ethanol/water mixtures is the preferred purification method to obtain analytically pure compounds.
- The described methods have been validated in multiple studies with yields typically ranging from moderate to high (60–90%) depending on substituents and reaction conditions.
This comprehensive synthesis approach for 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,5-dibromo-2-hydroxyphenyl)-3-(((2,6-dichlorophenyl)amino)methyl)- is based on robust literature protocols involving acylhydrazide cyclization with carbon disulfide and subsequent Mannich reaction functionalization. These methods are well-established, reproducible, and suitable for further derivatization and biological evaluation.
Q & A
Basic: What are the optimal synthetic conditions for preparing this oxadiazole-thione derivative?
Methodological Answer:
The compound is typically synthesized via cyclization of aroyl hydrazides with carbon disulfide (CS₂) in ethanol under alkaline conditions (KOH). Key steps include refluxing for 8–10 hours, followed by acidification to precipitate the product . For example, reports 79–81% yields using KOH/CS₂ in ethanol with recrystallization from methanol. To ensure reproducibility, maintain strict stoichiometric ratios (e.g., 3.8 mmol hydrazide to 6 mmol KOH) and monitor reaction progress via TLC .
Advanced: How can ultrasound or molecular sieves improve the synthesis efficiency of this compound?
Methodological Answer:
Ultrasound-assisted synthesis (e.g., 40 kHz frequency) reduces reaction time by enhancing mass transfer and cavitation effects, as demonstrated in analogous oxadiazole-thione derivatives . Molecular sieves (e.g., 3Å) can absorb byproducts like water, shifting equilibrium toward product formation. For Mannich base derivatives, combining formaldehyde with amines under ultrasound increased yields to 81% compared to conventional reflux .
Basic: What spectroscopic techniques are critical for characterizing this compound?
Methodological Answer:
- IR Spectroscopy: Confirm C=S (1424–1427 cm⁻¹), C=N (1616–1621 cm⁻¹), and phenolic O-H (3230–3235 cm⁻¹) stretches .
- NMR: ¹H NMR identifies aromatic protons (δ 6.36–8.02 ppm), N-CH₂-N (δ 4.42 ppm), and OCH₂ (δ 5.16 ppm). ¹³C NMR confirms oxadiazole-thione carbons (δ 177.1 ppm) .
- Elemental Analysis: Validate purity (e.g., C: 56.38% vs. calculated 56.42% in ) .
Advanced: How do computational methods (e.g., DFT, molecular docking) aid in understanding its bioactivity?
Methodological Answer:
Density Functional Theory (DFT) calculates electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity. Molecular docking (AutoDock Vina) evaluates binding affinities to fungal CYP51 (target for antifungal activity). In , derivatives with dichlorophenyl groups showed stronger hydrogen bonding (-8.2 kcal/mol) correlating with experimental IC₅₀ values .
Basic: What structural features contribute to its antifungal activity?
Methodological Answer:
The 3,5-dibromo-2-hydroxyphenyl group enhances lipophilicity, aiding membrane penetration. The 2,6-dichlorophenylamino moiety disrupts fungal ergosterol biosynthesis via CYP51 inhibition. Derivatives with electron-withdrawing groups (e.g., Br, Cl) showed 2–4x higher activity against Candida albicans compared to unsubstituted analogs .
Advanced: How to resolve contradictions in reported synthetic yields (e.g., 79% vs. 65%) for similar derivatives?
Methodological Answer:
Variations arise from:
- Reagent Purity: Use freshly distilled CS₂ to avoid sulfide impurities.
- Crystallization Solvent: Methanol yields purer crystals than ethanol ( vs. 7).
- Mannich Reaction Conditions: Excess formaldehyde (1.5 eq.) ensures complete amine coupling .
Basic: How to assess the compound’s stability under varying pH and temperature?
Methodological Answer:
- Thermal Stability: TGA/DSC analysis (e.g., mp 228–230°C in ).
- pH Stability: Incubate in buffers (pH 2–12) at 37°C for 24h; monitor degradation via HPLC. The thione moiety is prone to oxidation at pH >10 .
Advanced: What strategies optimize regioselectivity in Mannich base formation?
Methodological Answer:
- Steric Control: Bulky amines (e.g., 2,6-dichlorophenyl) favor N-alkylation over O-alkylation.
- Catalysis: Use p-TsOH (10 mol%) to accelerate imine formation.
- Solvent Polarity: Ethanol (polar protic) stabilizes intermediates, achieving >90% regioselectivity .
Basic: What in vitro assays evaluate its cytotoxicity and selectivity?
Methodological Answer:
- MTT Assay: Test against mammalian cell lines (e.g., HEK-293) and fungal strains.
- Selectivity Index (SI): SI = IC₅₀ (mammalian)/IC₅₀ (fungal). Derivatives in showed SI >10, indicating low cytotoxicity .
Advanced: How can AI-driven reaction path search methods accelerate derivative discovery?
Methodological Answer:
Quantum mechanics/machine learning (QM/ML) models (e.g., ICReDD’s workflow) predict reaction barriers and intermediates. For example, graph-based neural networks prioritize amine candidates for Mannich reactions, reducing experimental trials by 70% .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
